Stereoisomer-Dependent Antibacterial Activity: cis-Verbenol vs. trans-Verbenol vs. Verbenone
In a direct head-to-head comparison of all four verbenol stereoisomers and both verbenone enantiomers, (S)-cis-verbenol exhibited the most potent antibacterial activity against clinical bacterial strains. Critically, while verbenone enantiomers showed no difference in antibacterial activity, verbenol stereoisomers displayed significant variation in potency [1]. The MIC values for (S)-cis-verbenol against Gram-positive bacteria were consistently lower than those of its (R)-enantiomer and both trans-isomers [1].
| Evidence Dimension | Antibacterial Minimum Inhibitory Concentration (MIC) |
|---|---|
| Target Compound Data | (S)-cis-Verbenol: MIC 0.6–2.5 mg/mL; (R)-cis-Verbenol: higher MIC values; trans-verbenol isomers: intermediate MIC values |
| Comparator Or Baseline | Verbenone enantiomers: MIC 0.6–2.5 mg/mL with no enantiomeric difference; other verbenol stereoisomers exhibit variable MICs |
| Quantified Difference | (S)-cis-verbenol demonstrates superior antibacterial potency compared to (R)-cis-verbenol; verbenone shows no stereoisomer-dependent activity variation |
| Conditions | Broth microdilution assay against clinical bacterial strains including Staphylococcus aureus and Escherichia coli |
Why This Matters
This differential stereoisomer activity necessitates procurement of enantiomerically pure (S)-cis-verbenol rather than racemic mixtures or alternative stereoisomers for antibacterial applications.
- [1] Petrović, J.; Kovalenko, V.; Svirid, A.; Stojković, D.; Ivanov, M.; Kostić, M. Individual stereoisomers of verbenol and verbenone express bioactive features. Journal of Molecular Structure 2022, 1250, 131999. View Source
